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Compound of Interest

Compound Name: 2-Chlorooxazole

CAS No.: 95458-77-8

Cat. No.: B1317313

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the date of this publication, a specific Safety Data Sheet (SDS) for 2-

Chlorooxazole (CAS 95458-77-8) is not readily available in public databases. The following

guidance is synthesized from the known hazards of the closely related compound, 2-

Chlorobenzoxazole, and established best practices for handling chlorinated heterocyclic

compounds. It is imperative to treat 2-Chlorooxazole as a substance with the potential for

significant health hazards and to conduct a thorough risk assessment before beginning any

work. This guide should supplement, not replace, your institution's formal safety protocols and

Chemical Hygiene Plan.
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Hazard Assessment of 2-Chlorooxazole: An
Evidence-Based Approach
2-Chlorooxazole is a heterocyclic organic compound utilized in organic synthesis and

medicinal chemistry.[1] While specific toxicity data is limited, the presence of a chlorinated

oxazole ring suggests a potential for reactivity and biological activity. Based on data for the

analogous compound 2-Chlorobenzoxazole, researchers should assume that 2-Chlorooxazole
is, at a minimum:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

A combustible liquid.

Therefore, a multi-faceted personal protective equipment (PPE) strategy is essential to mitigate

these risks. The core principle is to establish multiple barriers between the researcher and the

chemical, in line with the hierarchy of controls, where PPE is the final, critical line of defense.

Your Armor: Selecting the Right PPE for 2-
Chlorooxazole
The selection of appropriate PPE is not a one-size-fits-all approach. It depends on the scale of

the work, the potential for splashes or aerosolization, and the duration of exposure. The

following table provides a summary of recommended PPE for various laboratory tasks involving

2-Chlorooxazole.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Eye and Face Protection: Your First Line of Defense
Given that 2-Chlorooxazole is expected to cause serious eye irritation, robust eye and face

protection is non-negotiable.

Minimum Requirement: ANSI Z87.1-rated safety glasses with side shields for all work with 2-
Chlorooxazole.

Elevated Risk: For tasks involving larger volumes, heating, or potential for splashing,

chemical splash goggles are required.

Maximum Protection: A face shield worn over chemical splash goggles provides the highest

level of protection and is recommended for large-scale operations and spill response.

Hand Protection: A Two-Glove System for Chlorinated
Compounds
The selection of appropriate gloves is critical, as many common laboratory gloves offer poor

protection against chlorinated organic compounds.

The Rationale for Double-Gloving: A two-layer glove system provides enhanced protection.

The outer glove provides the primary chemical barrier, while the inner glove offers protection

in case the outer glove is breached.

Inner Glove: A standard nitrile examination glove is a suitable inner layer. Nitrile provides

good dexterity and a clear indication of tears or breaks.[2]
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Outer Glove: For handling chlorinated solvents, Viton® or Polyvinyl Alcohol (PVA) gloves are

recommended.[3][4] Neoprene and butyl rubber may offer some protection but are generally

less effective against halogenated hydrocarbons.[2][3] Note: PVA gloves are degraded by

water; they should not be used in aqueous solutions.[5]

Glove Usage Protocol:

Always inspect gloves for tears or punctures before use.

Don the inner nitrile glove.

Don the appropriate outer chemical-resistant glove.

If a splash occurs, remove and replace both gloves immediately.

Never wash or reuse disposable gloves.

Remove gloves before touching common objects like doorknobs, phones, or keyboards.

Body Protection: Shielding Against Skin Contact
Standard Laboratory Attire: A flame-resistant lab coat should be worn at all times in the

laboratory.

Enhanced Protection: For procedures with a higher risk of splashes, a chemical-resistant

apron worn over the lab coat is recommended.

Full Coverage: For large-scale work or spill cleanup, disposable chemical-resistant coveralls

are necessary to ensure full body protection.

Respiratory Protection: When Engineering Controls Are
Not Enough
All work with 2-Chlorooxazole should be conducted in a certified chemical fume hood to

minimize inhalation exposure. However, in certain situations, respiratory protection may be

required.
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Emergency Situations: In the event of a large spill or a failure of engineering controls, an air-

purifying respirator with organic vapor cartridges or a self-contained breathing apparatus

(SCBA) may be necessary.

Regulatory Compliance: The use of respirators is regulated by OSHA and requires a formal

respiratory protection program, including medical clearance and fit-testing.[6] Consult your

institution's Environmental Health and Safety (EHS) department for guidance.

Operational Plan: A Step-by-Step Guide to Safe
Handling
The following workflow outlines the key steps for safely handling 2-Chlorooxazole in a

laboratory setting.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Chlorooxazole.

Emergency Procedures: Responding to Spills and
Exposures
Prompt and correct response to an emergency is critical to minimizing harm.

Spill Response
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The appropriate response to a spill depends on its size and location.
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Caption: Spill Response Decision Tree for 2-Chlorooxazole.

Personnel Exposure
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation develops or persists.

Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan: Managing 2-Chlorooxazole Waste
As a chlorinated organic compound, 2-Chlorooxazole and any materials contaminated with it

must be disposed of as hazardous waste.
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Caption: Waste Disposal Pathway for 2-Chlorooxazole.

Waste Segregation: All waste streams containing 2-Chlorooxazole must be kept separate

from other laboratory waste.

Containerization:

Liquid Waste: Collect in a designated, leak-proof container labeled "Halogenated Organic

Waste." The container should be made of a compatible material (e.g., glass or high-

density polyethylene).

Solid Waste: Collect contaminated items such as gloves, absorbent pads, and pipette tips

in a clearly labeled, sealed plastic bag or container.

Final Disposal: Do not dispose of any 2-Chlorooxazole waste down the drain or in the

regular trash. All waste must be disposed of through your institution's hazardous waste

management program.

By adhering to these rigorous PPE and handling protocols, researchers can effectively mitigate

the risks associated with 2-Chlorooxazole and maintain a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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